Cas no 2091398-99-9 (2-fluoro-5-methylisophthalaldehyde)

• Product Name: 2-fluoro-5-methylisophthalaldehyde
• CAS No: 2091398-99-9
• MF: C₉H₇FO₂
• MW: 166.149086236954
• CID: 6780882
• Update Time: 2025-06-08

2-fluoro-5-methylisophthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-methylisophthalaldehyde

• Inchi： 1S/C9H7FO2/c1-6-2-7(4-11)9(10)8(3-6)5-12/h2-5H,1H3
• InChI Key： RIROMRTUSXTRSQ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C=C(C=O)C=1F)=O

Additional information on 2-fluoro-5-methylisophthalaldehyde

Professional Introduction to 2-fluoro-5-methylisophthalaldehyde (CAS No. 2091398-99-9)

2-fluoro-5-methylisophthalaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2091398-99-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This aldehyde derivative, characterized by its fluorine and methyl substituents on an isophthalic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 2-fluoro-5-methylisophthalaldehyde consists of a benzene ring with two aldehyde groups and functional groups at the 2-position (fluorine) and 5-position (methyl). This configuration imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates, which has spurred extensive exploration of this scaffold in drug discovery.

In recent years, 2-fluoro-5-methylisophthalaldehyde has been employed in the development of novel therapeutic agents targeting various diseases. One notable area of research involves its application in the synthesis of small-molecule inhibitors for enzyme-catalyzed reactions. For instance, studies have demonstrated its utility in generating inhibitors for cytochrome P450 enzymes, which play a critical role in drug metabolism. The presence of both the aldehyde group and the fluorine substituent allows for selective modifications, enabling the design of compounds with enhanced selectivity and reduced off-target effects.

Furthermore, 2-fluoro-5-methylisophthalaldehyde has found utility in the construction of heterocyclic compounds, which are prevalent in many pharmacologically active agents. Researchers have leveraged this compound to synthesize derivatives with potential applications in oncology and neurology. For example, recent publications highlight its role in creating kinase inhibitors, which are pivotal in treating cancers by disrupting aberrant signaling pathways. The structural features of 2-fluoro-5-methylisophthalaldehyde facilitate the introduction of nitrogen-containing heterocycles, thereby expanding the chemical space available for drug design.

The fluorine atom at the 2-position is particularly noteworthy for its influence on molecular interactions. Fluorinated aromatic compounds often exhibit improved binding affinities to biological targets due to favorable dipole-dipole interactions and hydrophobic effects. This property has been exploited in the development of antiviral and antibacterial agents, where 2-fluoro-5-methylisophthalaldehyde serves as a key precursor. By incorporating this scaffold into drug candidates, researchers aim to enhance both potency and resistance profiles against pathogenic organisms.

Another emerging application of 2-fluoro-5-methylisophthalaldehyde lies in its use as a chiral building block. The introduction of stereogenic centers derived from this compound can lead to enantiomerically pure drugs with improved therapeutic outcomes. Chiral aldehydes are particularly relevant in asymmetric synthesis, where controlling stereochemistry is essential for achieving optimal pharmacological effects. This has opened new avenues for developing enantiomerically enriched pharmaceuticals using 2-fluoro-5-methylisophthalaldehyde as a starting material.

The synthetic methodologies involving 2-fluoro-5-methylisophthalaldehyde have also seen significant advancements. Modern catalytic techniques, such as transition-metal-catalyzed cross-coupling reactions, have enabled efficient derivatization of this compound into more complex structures. These methods not only improve yield but also minimize waste generation, aligning with green chemistry principles. Such innovations underscore the growing importance of 2-fluoro-5-methylisophthalaldehyde as a sustainable intermediate in industrial-scale pharmaceutical production.

In conclusion,2-fluoro-5-methylisophthalaldehyde (CAS No. 2091398-99-9) represents a cornerstone compound in contemporary medicinal chemistry. Its unique structural features and reactivity patterns have positioned it as a critical intermediate in the synthesis of biologically active molecules across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies involving this compound, its significance in drug discovery is poised to grow further.